Cas no 61564-19-0 (2,7-Phenanthroline, 7-oxide)
2,7-Phenanthroline, 7-oxide structure
Product Name:2,7-Phenanthroline, 7-oxide
CAS No:61564-19-0
MF:C12H8N2O
MW:196.20472240448
CID:474663
PubChem ID:12278633
Update Time:2025-04-19
2,7-Phenanthroline, 7-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Phenanthroline, 7-oxide
- 7-oxido-2,7-phenanthrolin-7-ium
- DTXSID80483852
- 61564-19-0
-
- Inchi: 1S/C12H8N2O/c15-14-7-1-2-10-11-8-13-6-5-9(11)3-4-12(10)14/h1-8H
- InChI Key: VNHIAMLHXWRORZ-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC=C2C=1C=CC1C=CN=CC2=1
Computed Properties
- Exact Mass: 196.06374
- Monoisotopic Mass: 196.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.4Ų
Experimental Properties
- PSA: 39.83
2,7-Phenanthroline, 7-oxide Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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